Cas no 897458-56-9 (2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methylphenyl)acetamide)

2-6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methylphenyl)acetamide is a synthetic organic compound featuring a fused imidazothiazole core with a 4-chlorophenyl substituent and an N-(2-methylphenyl)acetamide side chain. This structure suggests potential biological activity, particularly in pharmaceutical or agrochemical applications, due to the presence of heterocyclic and aromatic moieties. The compound’s key advantages include its modular synthesis, allowing for derivatization to optimize properties such as solubility, stability, or target affinity. Its imidazothiazole scaffold is known for contributing to bioactivity, making it a candidate for further research in drug discovery or crop protection. The precise physicochemical and pharmacological profile would require additional experimental characterization.
2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methylphenyl)acetamide structure
897458-56-9 structure
Product Name:2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methylphenyl)acetamide
CAS No:897458-56-9
MF:C20H16ClN3OS
MW:381.878541946411
CID:5480516
Update Time:2025-06-23

2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-methylphenyl)acetamide
    • Imidazo[2,1-b]thiazole-3-acetamide, 6-(4-chlorophenyl)-N-(2-methylphenyl)-
    • 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methylphenyl)acetamide
    • Inchi: 1S/C20H16ClN3OS/c1-13-4-2-3-5-17(13)22-19(25)10-16-12-26-20-23-18(11-24(16)20)14-6-8-15(21)9-7-14/h2-9,11-12H,10H2,1H3,(H,22,25)
    • InChI Key: MUAXLZMVVFBQAT-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(NC2=CC=CC=C2C)=O)N2C=C(C3=CC=C(Cl)C=C3)N=C12

2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methylphenyl)acetamide Pricemore >>

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Additional information on 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methylphenyl)acetamide (CAS No. 897458-56-9)

The compound 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methylphenyl)acetamide (CAS No. 897458-56-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. This imidazo[2,1-b][1,3]thiazole derivative is characterized by its 4-chlorophenyl and 2-methylphenyl substituents, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its role as a scaffold for developing novel therapeutic agents, given its structural similarity to bioactive heterocycles.

In recent years, the demand for imidazo[2,1-b][1,3]thiazole-based compounds has surged, driven by their applications in drug discovery and material science. The CAS No. 897458-56-9 compound stands out due to its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic and industrial databases. Its acetamide moiety further enhances its versatility, making it a candidate for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high selectivity and minimal side effects.

The synthesis of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methylphenyl)acetamide typically involves multi-step organic reactions, including cyclization and amidation processes. Its chlorophenyl group is pivotal for modulating electronic effects, while the methylphenyl segment influences steric interactions. Such structural nuances are critical in computational chemistry and molecular docking studies, which are hot topics in AI-driven drug design. These aspects make the compound a subject of interest in high-throughput screening (HTS) campaigns.

From an industrial perspective, CAS No. 897458-56-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly routes to synthesize such complex molecules, reducing reliance on hazardous reagents. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). The compound’s potential applications in crop protection also resonate with the global push for food security and agricultural innovation.

Analytical characterization of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methylphenyl)acetamide involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for regulatory submissions. The compound’s logP and solubility profiles are frequently analyzed to predict its bioavailability, a key consideration in pharmacokinetic studies.

In conclusion, 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methylphenyl)acetamide (CAS No. 897458-56-9) represents a promising candidate for multidisciplinary research. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.

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